Cas no 6627-74-3 (α-Cyclogeraniol)
α-Cyclogeraniol Chemical and Physical Properties
Names and Identifiers
-
- (2,6,6-trimethylcyclohex-2-en-1-yl)methanol
- (2,6,6-trimethyl-cyclohex-2-enyl)-methanol
- 2,6,6-trimethylcyclohex-2-enylmethanol
- (2,6,6-Trimethyl-2-cyclohexen-1-yl)methanol
- SureCN4668057
- CTK8J9118
- (2,6,6-trimethylcyclohex-2-enyl)methanol
- AC1L3ZJK
- (+-)-2.2.6-Trimethyl-1-hydroxymethyl-cyclohexen-(5)
- 2,6,6-Trimethylcyclohex-2-ene-1-methanol
- EINECS 229-598-3
- NSC60225
- 2-Cyclohexene-1-methanol, 2,6,6-trimethyl-
- α-Cyclogeraniol
-
- Inchi: 1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h5,9,11H,4,6-7H2,1-3H3
- InChI Key: WFBRXMMODZGJPF-UHFFFAOYSA-N
- SMILES: OCC1C(C)=CCCC1(C)C
Computed Properties
- Exact Mass: 154.13584
Experimental Properties
- Density: 0.9382
- Boiling Point: 215°C (estimate)
- Refractive Index: 1.4843
- PSA: 20.23
- LogP: 2.36120
α-Cyclogeraniol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C991540-1g |
α-Cyclogeraniol |
6627-74-3 | 1g |
$620.00 | 2023-05-18 | ||
| TRC | C991540-5g |
α-Cyclogeraniol |
6627-74-3 | 5g |
$ 1200.00 | 2023-09-08 | ||
| TRC | C991540-10g |
α-Cyclogeraniol |
6627-74-3 | 10g |
$4099.00 | 2023-05-18 | ||
| TRC | C991540-25g |
α-Cyclogeraniol |
6627-74-3 | 25g |
$9294.00 | 2023-05-18 | ||
| TRC | C991540-100g |
α-Cyclogeraniol |
6627-74-3 | 100g |
$34148.00 | 2023-05-18 |
α-Cyclogeraniol Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on α-Cyclogeraniol
α-Cyclogeraniol (CAS No. 6627-74-3): A Comprehensive Overview
α-Cyclogeraniol, a naturally occurring monoterpene alcohol, is a compound of significant interest in the field of chemobiology and pharmaceutical research. With the chemical formula C₁₀H₁₆O, this compound is derived from geraniol through a series of enzymatic and chemical transformations. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.
The compound α-Cyclogeraniol (CAS No. 6627-74-3) is characterized by its cyclic structure, which distinguishes it from its linear counterparts such as geraniol and neral. This cyclic arrangement imparts enhanced stability and reactivity, making it an attractive candidate for further chemical manipulation. The presence of a hydroxyl group at the 2-position of the cyclohexene ring contributes to its versatility in synthetic pathways.
Recent advancements in synthetic chemistry have enabled the efficient production of α-Cyclogeraniol through biotechnological methods. Engineered microorganisms, particularly yeast strains, have been optimized to produce this compound in high yields, reducing the reliance on traditional petrochemical-based synthesis. This biotechnological approach not only enhances sustainability but also opens new avenues for large-scale production.
In the realm of pharmaceutical research, α-Cyclogeraniol has garnered attention for its potential biological activities. Preliminary studies have suggested that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the development of therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders. The structural motif of α-Cyclogeraniol is reminiscent of other bioactive terpenes, suggesting similar mechanisms of action.
The use of computational modeling has further elucidated the pharmacophoric features of α-Cyclogeraniol. Molecular docking studies have identified key interactions between this compound and target proteins involved in inflammatory pathways. These interactions suggest that α-Cyclogeraniol may modulate the activity of enzymes such as COX-2 and LOX, which are pivotal in mediating inflammatory responses. Such insights are crucial for designing novel drug candidates with improved efficacy and reduced side effects.
Moreover, α-Cyclogeraniol has shown potential in oncology research. Studies indicate that this compound can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating stress signaling pathways. The ability to selectively target cancer cells while sparing healthy tissues makes α-Cyclogeraniol an attractive lead compound for further development. Preclinical trials are underway to evaluate its efficacy and safety profile in animal models.
The role of natural products in drug discovery continues to be a cornerstone in modern medicine. α-Cyclogeraniol, with its rich biological profile and synthetic accessibility, exemplifies the importance of exploring natural products for therapeutic applications. Its derivatives have been synthesized and tested for various pharmacological activities, including antimicrobial and antiviral properties. These derivatives often exhibit enhanced potency compared to their parent compound.
The environmental impact of synthesizing α-Cyclogeraniol through biotechnological means cannot be overstated. Traditional chemical synthesis often involves harsh reagents and generates significant waste, whereas biotechnological approaches offer a more sustainable alternative. The use of renewable feedstocks and environmentally friendly processes aligns with global efforts to reduce the carbon footprint of pharmaceutical manufacturing.
In conclusion, α-Cyclogeraniol (CAS No. 6627-74-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, coupled with its biological activities, make it a valuable scaffold for developing novel therapeutic agents. Advances in synthetic chemistry and computational biology continue to enhance our understanding and utilization of this compound. As research progresses, α-Cyclogeraniol is poised to play a crucial role in addressing various medical challenges.
6627-74-3 (α-Cyclogeraniol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)